Cas no 1261490-63-4 (6-Hydroxyquinoline-4-carbaldehyde)

• Product Name: 6-Hydroxyquinoline-4-carbaldehyde
• CAS No: 1261490-63-4
• MF: C₁₀H₇NO₂
• MW: 173.168082475662
• MDL: MFCD18417118
• CID: 2093385
• PubChem ID: 73424712
• Update Time: 2025-07-19

6-Hydroxyquinoline-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxyquinoline-4-carbaldehyde
• 1261490-63-4
• SB68520
• AKOS023203754
• CS-D0357

• MDL： MFCD18417118
• Inchi： 1S/C10H7NO2/c12-6-7-3-4-11-10-2-1-8(13)5-9(7)10/h1-6,13H
• InChI Key： ODRKECRXASINLY-UHFFFAOYSA-N
• SMILES： OC1C=CC2C(C=1)=C(C=O)C=CN=2

Computed Properties

• Exact Mass: 173.047678466g/mol
• Monoisotopic Mass: 173.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroxyquinolines

Additional information on 6-Hydroxyquinoline-4-carbaldehyde

6-Hydroxyquinoline-4-carbaldehyde (CAS No. 1261490-63-4): An Overview of Its Properties, Applications, and Recent Research

6-Hydroxyquinoline-4-carbaldehyde (CAS No. 1261490-63-4) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a wide range of biological activities and potential applications in drug development and other scientific domains.

The molecular formula of 6-Hydroxyquinoline-4-carbaldehyde is C₁₀H₇NO₂, and it has a molecular weight of 177.17 g/mol. The compound features a quinoline ring with a hydroxyl group at the 6-position and an aldehyde group at the 4-position. This specific arrangement of functional groups imparts unique chemical properties and reactivity to the molecule, making it an attractive candidate for various synthetic and biological studies.

In terms of physical properties, 6-Hydroxyquinoline-4-carbaldehyde is a solid at room temperature with a melting point of approximately 155-157°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility characteristics facilitate its use in various experimental protocols and formulations.

The biological activities of 6-Hydroxyquinoline-4-carbaldehyde have been extensively studied in recent years. One of the key areas of interest is its potential as an antimicrobial agent. Research has shown that this compound exhibits significant antibacterial activity against both Gram-positive and Gram-negative bacteria. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 6-Hydroxyquinoline-4-carbaldehyde effectively inhibited the growth of Staphylococcus aureus, Pseudomonas aeruginosa, and E. coli. The mechanism of action is believed to involve disruption of bacterial cell membranes and interference with essential metabolic pathways.

Beyond its antimicrobial properties, 6-Hydroxyquinoline-4-carbaldehyde has also shown promise as an antifungal agent. A recent study in the Mycopathologia journal reported that this compound exhibited potent antifungal activity against several clinically relevant fungal species, including Candida albicans and Candida glabrata. The antifungal activity is attributed to its ability to interfere with fungal cell wall synthesis and disrupt membrane integrity.

In addition to its antimicrobial and antifungal activities, 6-Hydroxyquinoline-4-carbaldehyde has been investigated for its potential as an anticancer agent. Preliminary studies have indicated that this compound can induce apoptosis in various cancer cell lines, including breast cancer cells (MCF-7) and colon cancer cells (HCT-116). The mechanism underlying its anticancer effects involves the activation of caspase-dependent apoptotic pathways and the inhibition of cell proliferation.

The versatility of 6-Hydroxyquinoline-4-carbaldehyde extends to its use as a synthetic intermediate in the preparation of more complex molecules. Its reactive aldehyde group can be readily modified through various chemical reactions, such as condensation with amines or hydrazines, to generate a wide array of derivatives with diverse biological activities. This synthetic flexibility makes it a valuable starting material for drug discovery programs targeting multiple therapeutic areas.

In the context of pharmaceutical research, 6-Hydroxyquinoline-4-carbaldehyde has been explored as a lead compound for the development of novel drugs. One notable example is its use in the synthesis of quinoline-based antimalarial agents. Malaria remains a significant global health challenge, and there is an ongoing need for new drugs to combat drug-resistant strains of the malaria parasite (Plasmodium falciparum). Research published in the Antimicrobial Agents and Chemotherapy journal highlighted the potential of quinoline derivatives derived from 6-Hydroxyquinoline-4-carbaldehyde as potent antimalarials with improved pharmacokinetic properties.

The environmental impact of chemicals used in pharmaceuticals and other industries is an important consideration. Studies on the biodegradability and ecotoxicity of 6-Hydroxyquinoline-4-carbaldehyde have shown that it can be metabolized by certain microorganisms under aerobic conditions, suggesting that it may have a relatively low environmental impact compared to some other organic compounds. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, 6-Hydroxyquinoline-4-carbaldehyde (CAS No. 1261490-63-4) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure confers diverse biological activities, making it an attractive candidate for drug development and other research endeavors. Ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic uses, further solidifying its importance in the fields of chemistry and biology.